Cas no 870067-55-3 (2(1H)-Pyridinone,1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 2(1H)-Pyridinone,1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 870067-55-3
• MF: C₁₈H₂₂BNO₃
• MW: 311.183185100555
• MDL: MFCD11044682
• CID: 719116
• PubChem ID: 46916250
• Update Time: 2025-06-12

2(1H)-Pyridinone,1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-BENZYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRIDIN-2-ONE
• 1-BENZYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRIDIN-2-ONE
• 1-benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-one
• MFCD11044682
• SY034573
• CS-0119369
• SCHEMBL3288256
• MB09134
• 1-Benzyl-2-oxo-1,2-dihydropyridine-4-boronic Acid Pinacol Ester
• DTXSID10677343
• 1-BENZYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2(1H)-ONE
• AKOS015994963
• 870067-55-3
• A10712

• MDL： MFCD11044682
• Inchi： 1S/C18H22BNO3/c1-17(2)18(3,4)23-19(22-17)15-10-11-20(16(21)12-15)13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： ZMBQLWGSHDOWFS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(CC3C=CC=CC=3)C(C=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 311.169
• Monoisotopic Mass: 311.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Experimental Properties

• PSA: 40.46000
• LogP: 2.19580

Additional information on 2(1H)-Pyridinone,1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 2(1H)-Pyridinone, 1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and Its Significance in Modern Chemical Research

The compound with the CAS number 870067-55-3, identified as 2(1H)-Pyridinone, 1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in recent years due to its versatile structural features and potential applications in the synthesis of bioactive compounds. The presence of a pyridinone core combined with a boronic ester moiety makes it a valuable intermediate in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

In the realm of medicinal chemistry, the utility of this compound stems from its ability to participate in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. These reactions are instrumental in constructing complex molecular architectures essential for drug design. The 1-(phenylmethyl) substituent enhances the lipophilicity of the molecule, making it a promising candidate for further derivatization into pharmacologically relevant scaffolds. Moreover, the 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group provides a stable boronic ester functionality that is highly reactive under mild conditions while maintaining structural integrity.

Recent advancements in synthetic methodologies have highlighted the importance of boronic esters in drug discovery. For instance, studies have demonstrated that compounds bearing this moiety can be efficiently incorporated into libraries of small molecules for high-throughput screening. The CAS no 870067-55-3 compound exemplifies this trend by serving as a building block for generating diverse chemical entities. Its incorporation into virtual screening campaigns has yielded several hits with potential therapeutic activity against various targets.

The pyridinone core itself is a well-studied pharmacophore found in numerous natural products and synthetic drugs. Its heterocyclic structure contributes to favorable interactions with biological macromolecules, making it an attractive scaffold for medicinal chemists. By combining the pyridinone ring with a phenylmethyl group and a boronic ester substituent, researchers have created a versatile platform for exploring new chemical space. This approach has been particularly fruitful in the development of kinase inhibitors and other enzyme-targeted therapeutics.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases play critical roles in numerous biological processes and are often implicated in diseases such as cancer and inflammation. The ability to modify the 2(1H)-Pyridinone core allows for fine-tuning of physicochemical properties while retaining bioactivity. For example, recent studies have shown that derivatives of this compound exhibit inhibitory effects on matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodeling.

The boronic ester functionality also opens doors to applications in materials science and nanotechnology. Boronate esters are known for their ability to form reversible covalent bonds with diols under mild conditions. This property has been exploited in the development of click chemistry reactions and bioconjugation techniques. The 1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) moiety can be readily incorporated into polymers or nanoparticles for targeted drug delivery systems. Such innovations are crucial for improving therapeutic efficacy while minimizing side effects.

In conclusion,870067-55-3 serves as a testament to the power of combinatorial chemistry and molecular design. Its unique structural features make it an indispensable tool for researchers aiming to develop novel therapeutics or advanced materials. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a pivotal role in future discoveries at the interface of chemistry and medicine.